2-(3-Bromophenyl)-4-(3-fluorophenyl)-1,4-dihydropyrimido[1,2-a]benzimidazole

• Molecular Formula: C22H15BrFN3
• Molecular Weight: 420.3 g/mol
• IUPAC Name: 2-(3-bromophenyl)-4-(3-fluorophenyl)-1,4-dihydropyrimido[1,2-a]benzimidazole
• InChI: InChI=1S/C22H15BrFN3/c23-16-7-3-5-14(11-16)19-13-21(15-6-4-8-17(24)12-15)27-20-10-2-1-9-18(20)25-22(27)26-19/h1-13,21H,(H,25,26)
• InChI Key: NEHLCOYSSYCOLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3N2C(C=C(N3)C4=CC(=CC=C4)Br)C5=CC(=CC=C5)F

Description

2-(3-Bromophenyl)-4-(3-fluorophenyl)-1,4-dihydropyrimido[1,2-a]benzimidazole: is a heterocyclic compound with an intriguing structure. Let’s break it down:

Benzimidazole: This fused ring system consists of a benzene ring fused to an imidazole ring. It imparts unique properties to the compound.

Pyrimidine: The dihydropyrimidine moiety contributes to its overall structure.

Preparation Methods

Synthetic Routes:: The synthesis of this compound involves several steps. One common approach is the multistep synthetic strategy that starts with arylhydrazine and aralkyl ketones. These steps lead to the formation of benzimidazole-ornamented pyrazoles, including our target compound.

Reaction Conditions:: Specific reaction conditions vary depending on the synthetic route. the combination of arylhydrazine and aralkyl ketones plays a crucial role in constructing the benzimidazole-pyrazole hybrid.

Industrial Production:: While industrial-scale production methods may differ, researchers have explored various synthetic pathways to obtain this compound.

Chemical Reactions Analysis

Reactivity::

Oxidation: The compound may undergo oxidation reactions, potentially leading to the formation of new functional groups.

Reduction: Reduction processes could modify the substituents on the benzimidazole and pyrazole rings.

Substitution: Substitution reactions may occur at the bromophenyl and fluorophenyl positions.

Common Reagents and Conditions::

Bromination: Bromine or brominating agents.

Fluorination: Fluorine sources.

Cyclization: Acidic or basic conditions to form the benzimidazole ring.

Hydrogenation: To reduce the double bonds in the pyrazole ring.

Major Products:: The major products depend on the specific reaction conditions and regioselectivity. Isomers with different substitution patterns are possible.

Scientific Research Applications

This compound finds applications in various fields:

Chemistry: As a building block for designing novel heterocyclic compounds.

Biology: Investigating its interactions with biological targets.

Medicine: Potential drug candidates due to their diverse pharmacological activities.

Industry: As intermediates for synthesizing other valuable compounds.

Mechanism of Action

The exact mechanism remains an active area of research. it likely involves interactions with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

While I don’t have a specific list of similar compounds, researchers often compare this compound with related benzimidazole derivatives. Its uniqueness lies in the combination of the benzimidazole and pyrazole motifs.